N-(1'-methyl-1,4'-bipiperidin-3-yl)-3-(2-methylphenyl)propanamide

• IUPAC Name: 3-(2-methylphenyl)-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C21H33N3O/c1-17-6-3-4-7-18(17)9-10-21(25)22-19-8-5-13-24(16-19)20-11-14-23(2)15-12-20/h3-4,6-7,19-20H,5,8-16H2,1-2H3,(H,22,25)
• InChI Key: IXSRGIJESGILCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC(=O)NC2CCCN(C2)C3CCN(CC3)C
• Molecular Formula: C21H33N3O
• Molecular Weight: 343.5 g/mol

Description

N-(1'-methyl-1,4'-bipiperidin-3-yl)-3-(2-methylphenyl)propanamide, commonly known as MBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and drug development. MBP is a piperidine-based compound that is structurally similar to other drugs such as fentanyl and sufentanil.

Mechanism of Action

The exact mechanism of action of MBP is not fully understood, but it is believed to act as a mu-opioid receptor agonist. This means that it binds to and activates the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. MBP has also been shown to have affinity for other opioid receptors, including the delta and kappa receptors.
Biochemical and Physiological Effects
MBP has been shown to have potent analgesic effects in animal models, with a potency similar to that of fentanyl. It has also been shown to have sedative effects, as well as the ability to induce respiratory depression. MBP has a relatively short half-life, which may make it useful in certain clinical settings.

Advantages and Limitations for Lab Experiments

One advantage of MBP is its potent analgesic effects, which may make it useful in the development of new pain medications. Additionally, its relatively short half-life may make it useful in certain clinical settings. However, MBP has also been shown to induce respiratory depression and may have other side effects, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on MBP. One area of interest is the development of new pain medications based on the structure of MBP. Additionally, further research is needed to fully understand the mechanism of action of MBP and its potential effects on other opioid receptors. Finally, more studies are needed to fully understand the potential side effects and limitations of MBP in clinical settings.

Synthesis Methods

MBP can be synthesized using a variety of methods, including the reductive amination of 1-methyl-4-piperidone with 3-(2-methylphenyl)propanal. The resulting product is then purified using column chromatography to obtain pure MBP. Other methods of synthesis have also been reported, including the use of palladium-catalyzed coupling reactions.

Scientific Research Applications

MBP has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have potent analgesic properties, making it a potential candidate for the development of new pain medications. Additionally, MBP has been investigated for its potential use as a local anesthetic, as well as for its ability to act as a sedative.